Cas no 834902-00-0 (Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro-)

Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro- structure
834902-00-0 structure
Product Name:Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro-
CAS No:834902-00-0
MF:C17H20N4O4
MW:344.365103721619
CID:670338
PubChem ID:71415218
Update Time:2025-04-19

Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-amino-3,5-dimethyl-2-nitrophenyl)methyl]-2,6-dimethyl-3-nitroaniline
    • DTXSID30834638
    • 4,4'-Methylenebis(2,6-dimethyl-3-nitroaniline)
    • 834902-00-0
    • Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro-
    • Inchi: 1S/C17H20N4O4/c1-8-5-12(16(20(22)23)10(3)14(8)18)7-13-6-9(2)15(19)11(4)17(13)21(24)25/h5-6H,7,18-19H2,1-4H3
    • InChI Key: BCGWYUBTTOOUTO-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C)=C(C(C)=CC=1CC1C=C(C)C(=C(C)C=1[N+](=O)[O-])N)N)=O

Computed Properties

  • Exact Mass: 344.14845513g/mol
  • Monoisotopic Mass: 344.14845513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 144Ų
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent